Cas no 37989-05-2 (1-Isoquinolinamine,3-(4-pyridinyl)-)

• Product Name: 1-Isoquinolinamine,3-(4-pyridinyl)-
• CAS No: 37989-05-2
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 306448
• PubChem ID: 217001
• Update Time: 2025-04-19

1-Isoquinolinamine,3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine,3-(4-pyridinyl)-
• 3-pyridin-4-ylisoquinolin-1-amine
• 1-Isoquinolinamine, 3-(4-pyridinyl)-
• 37989-05-2
• 1-AMINO-3-(PYRIDIN-4-YL)ISOQUINOLINE
• 3-(pyridin-4-yl)isoquinolin-1-amine
• Isoquinoline, 1-amino-3-(4-pyridyl)-
• BRN 0745888
• DTXSID90191411
• 1-Amino-3-(4-pyridyl)isoquinoline

• Inchi： 1S/C14H11N3/c15-14-12-4-2-1-3-11(12)9-13(17-14)10-5-7-16-8-6-10/h1-9H,(H2,15,17)
• InChI Key： AMCCFAMDPQHLQK-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=CC=1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 221.09543
• Monoisotopic Mass: 221.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 435.6°Cat760mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.706
• PSA: 51.8